Cas no 145657-36-9 (3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)
145657-36-9 structure
Product Name:3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
CAS No:145657-36-9
MF:C14H16FNO
MW:233.28134727478
MDL:MFCD00245103
CID:152187
PubChem ID:685191
Update Time:2025-09-19
3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,3-[(2-fluorophenyl)amino]-5,5-dimethyl-
- 3-(2-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
- 3-(2-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
- 3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
- 3-((2-FLUOROPHENYL)AMINO)-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
- 2-cyclohexen-1-one, 3-[(2-fluorophenyl)amino]-5,5-dimethyl
- 2-Cyclohexen-1-one, 3-((2-fluorophenyl)amino)-5,5-dimethyl-
- BDBM68654
- CS-0313699
- MLS000109730
- 3-[(2-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
- DTXSID70163131
- MFCD00245103
- SR-01000520711
- SR-01000520711-1
- AG-205/34694062
- AKOS000528347
- CHEMBL1362534
- HMS1693L20
- 145657-36-9
- 3-(2-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
- cid_685191
- 3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
- 3-((2-Fluorophenyl)amino)-5,5-dimethyl-2-cyclohexen-1-one
- 3-(2-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
- 3-(2-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one
- HMS2301E12
- MS-6903
- SMR000105669
- 3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
-
- MDL： MFCD00245103
- Inchi： 1S/C14H16FNO/c1-14(2)8-10(7-11(17)9-14)16-13-6-4-3-5-12(13)15/h3-7,16H,8-9H2,1-2H3
- InChI Key： NSVGOUMJUPQQKS-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1NC1=CC(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 233.12168
- Monoisotopic Mass: 233.121592
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 3.1
Experimental Properties
- Density: 1.155
- Boiling Point: 325.2°Cat760mmHg
- Flash Point: 150.5°C
- Refractive Index: 1.567
- PSA: 29.1
3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F054825-100mg |
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F054825-250mg |
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | F054825-500mg |
3-[(2-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | 500mg |
$ 600.00 | 2022-06-05 | ||
| abcr | AB161392-500 mg |
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95% |
145657-36-9 | 500MG |
€313.80 | 2022-06-11 | ||
| abcr | AB161392-1 g |
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95% |
145657-36-9 | 1 g |
€406.00 | 2023-07-20 | ||
| abcr | AB161392-5 g |
3-((2-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one; 95% |
145657-36-9 | 5 g |
€1,074.00 | 2023-07-20 | ||
| Key Organics Ltd | MS-6903-1MG |
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6903-5MG |
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6903-10MG |
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6903-20MG |
3-[(2-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
145657-36-9 | >90% | 20mg |
￡76.00 | 2023-04-18 |
3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
145657-36-9 (3-(2-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one) Related Products
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